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Abstract
Hexyl crotonate, a volatile ester with a characteristic fruity and green aroma, has carved a

niche in various industrial sectors, primarily driven by its sensory properties. This technical

guide provides an in-depth analysis of the potential industrial applications of hexyl crotonate,

with a focus on its role in the flavor and fragrance industries, as well as its emerging use in

polymer chemistry. This document outlines the physicochemical properties, synthesis

protocols, and relevant analytical data of hexyl crotonate to support further research and

development.

Introduction
Hexyl crotonate (hexyl (E)-but-2-enoate) is an organic compound belonging to the ester

family, specifically a derivative of crotonic acid and hexanol.[1] Its molecular structure,

characterized by a six-carbon alkyl chain and a C4 unsaturated acyl moiety, gives rise to its

distinct organoleptic properties. While naturally occurring in some fruits, it is predominantly

synthesized for commercial use.[1] The primary application of hexyl crotonate lies in the

formulation of flavors and fragrances, where it imparts sweet, green, and apple-like notes.[1][2]

More recently, its reactivity has been explored in polymer science, where it can function as a

latent crosslinking agent.[1] This guide aims to provide a comprehensive technical overview for

researchers and professionals exploring the applications of this versatile ester.
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Physicochemical and Spectroscopic Data
A thorough understanding of the physical and chemical properties of hexyl crotonate is

essential for its application in various industrial processes. The following tables summarize key

quantitative data.

Table 1: Physical and Chemical Properties of Hexyl Crotonate

Property Value Reference(s)

Molecular Formula C₁₀H₁₈O₂ [1]

Molecular Weight 170.25 g/mol [1]

CAS Number 19089-92-0 [1]

Appearance Colorless to pale yellow liquid [3]

Boiling Point 213-215 °C at 760 mmHg [3]

Density 0.885–0.891 g/mL at 20°C [1]

Refractive Index (n_D²⁰) 1.438–1.440 [1]

Flash Point 88.89 °C (192.00 °F) [3]

Solubility
Insoluble in water; soluble in

ethanol and most fixed oils.
[1]

Table 2: Spectroscopic Data for Hexyl Crotonate
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Spectroscopic Data
Characteristic
Peaks/Values

Reference(s)

¹H NMR (CDCl₃)

δ ~0.9 ppm (t, 3H, terminal

CH₃ of hexyl), δ ~4.1-4.3 ppm

(t, 2H, O-CH₂ of hexyl), δ ~5.8

ppm (d, 1H, =CH-COO), δ ~6.9

ppm (m, 1H, CH₃-CH=)

[1]

¹³C NMR (CDCl₃)

δ ~167.1 (C=O), δ ~144.6

(C=C-COO), δ ~122.9 (CH₃-

CH=), δ ~64.4 (O-CH₂), δ

~31.5, 28.7, 25.7, 22.6, 14.0

(alkyl carbons)

[1]

Infrared (IR)
ν(C=O) ~1710 cm⁻¹, ν(C=C)

~1640 cm⁻¹
[1]

Industrial Applications
Flavor and Fragrance Industry
The primary industrial application of hexyl crotonate is as a flavoring and fragrance agent. Its

characteristic sweet, fruity, and green aroma profile makes it a valuable component in a wide

array of consumer products.[1]

Flavor Formulations: It is used to impart or enhance fruity notes, particularly apple, pear, and

pineapple, in food products and beverages.[1]

Fragrance Compositions: In perfumery, hexyl crotonate is blended with other esters and

aromatic compounds to create complex and desirable scents for perfumes, cosmetics, and

personal care products.[1][2]

The "signaling" mechanism in this context is the interaction of the volatile hexyl crotonate
molecule with olfactory receptors in the nasal cavity, which triggers a neural signal to the brain,

perceived as a specific scent.

Conceptual Diagram of Olfactory Signaling
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Polymer Chemistry
A less common but notable application of hexyl crotonate is in polymer chemistry, where it can

act as a latent crosslinking agent.[1]

Latent Crosslinker: In the synthesis of certain resins, the ester group of hexyl crotonate can

react with hydroxy-functional polymers under acidic conditions. This property is particularly

useful in coatings where low-temperature curing is required, as it avoids damage to heat-

sensitive substrates.[1] The double bond in the crotonate moiety also presents a site for

potential polymerization or further functionalization.

Hexyl Crotonate as a Latent Crosslinker

Experimental Protocols
Synthesis of Hexyl Crotonate via Fischer-Speier
Esterification
The most common method for the industrial synthesis of hexyl crotonate is the Fischer-Speier

esterification of crotonic acid with hexanol, using an acid catalyst.[1][4]

Materials:

Crotonic acid

n-Hexanol

Concentrated sulfuric acid (or p-toluenesulfonic acid)

Toluene (or another suitable solvent for azeotropic removal of water)

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Standard laboratory glassware for reflux with a Dean-Stark trap, separation, and distillation.

Procedure:
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Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, a Dean-Stark trap,

and a reflux condenser, combine crotonic acid (1.0 eq), n-hexanol (1.2-1.5 eq), and a

suitable solvent such as toluene.

Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 1-2%

of the mass of crotonic acid).

Reflux and Water Removal: Heat the reaction mixture to reflux. Water, a byproduct of the

esterification, will be removed azeotropically and collected in the Dean-Stark trap. Continue

the reflux until no more water is collected, indicating the reaction is nearing completion

(typically 4-8 hours).

Work-up: Cool the reaction mixture to room temperature. Transfer the mixture to a

separatory funnel and wash with water, followed by a saturated sodium bicarbonate solution

to neutralize the acid catalyst, and finally with brine.

Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate, filter,

and remove the solvent under reduced pressure using a rotary evaporator.

Purification: Purify the crude hexyl crotonate by vacuum distillation to obtain the final

product.

Experimental Workflow for Hexyl Crotonate Synthesis

Safety and Handling
Hexyl crotonate is considered a skin and eye irritant.[1] Appropriate personal protective

equipment, including gloves and safety glasses, should be worn when handling this chemical.

Work should be conducted in a well-ventilated area or under a fume hood. For detailed safety

information, refer to the Safety Data Sheet (SDS).

Conclusion
Hexyl crotonate is a commercially valuable ester with well-established applications in the

flavor and fragrance industry. Its unique sensory profile continues to make it a sought-after

ingredient in a variety of consumer goods. Furthermore, its potential as a latent crosslinking

agent in polymer chemistry opens avenues for novel material development, particularly in the

field of coatings and adhesives. The detailed technical information provided in this guide serves
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as a valuable resource for scientists and researchers aiming to explore and expand the

industrial applications of hexyl crotonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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